Cas no 477548-24-6 (5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• CAS No: 477548-24-6
• MF: C₁₆H₁₃N₃O₃S₂
• MW: 359.4227206707
• CID: 6277245
• PubChem ID: 4361107
• Update Time: 2025-07-15

5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• F0866-0437
• ZINC04194497
• AKOS024601381
• 5-nitro-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• Oprea1_461846
• 477548-24-6

• Inchi： 1S/C16H13N3O3S2/c20-15(18-16-17-11-3-1-2-4-13(11)24-16)14-8-9-7-10(19(21)22)5-6-12(9)23-14/h5-8H,1-4H2,(H,17,18,20)
• InChI Key： AGYHSJZPYGNZKV-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC3C=C(C=CC=3S2)[N+](=O)[O-])=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 359.03983363g/mol
• Monoisotopic Mass: 359.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

Research Brief on 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS: 477548-24-6)

The compound 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS: 477548-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the nitro and benzothiophene moieties contribute to its high binding affinity and selectivity, making it a promising candidate for targeted therapy. Computational docking studies further support these findings, demonstrating stable interactions with key residues in the active sites of target proteins.

In vitro and in vivo experiments have shown that 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide exhibits significant anti-proliferative effects against certain cancer cell lines, with minimal cytotoxicity to normal cells. These results suggest a favorable therapeutic window, which is crucial for further drug development. Additionally, preliminary pharmacokinetic studies indicate reasonable bioavailability and metabolic stability, though further optimization may be required to enhance its drug-like properties.

The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are often dysregulated in various diseases. Researchers have also explored its potential as a dual-function agent, combining kinase inhibition with other therapeutic modalities, such as immune modulation or epigenetic regulation. Such multi-target approaches could address the challenges of drug resistance and improve treatment outcomes.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into the next stages of development, including IND-enabling studies and early-phase clinical trials.

In conclusion, 5-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and biological activities position it as a valuable tool for both basic research and therapeutic innovation. Continued investigation into its mechanisms and applications will likely yield further insights, paving the way for novel treatments in oncology and beyond.